Cas no 10127-55-6 (4,5-Phenanthrenediol)

• Product Name: 4,5-Phenanthrenediol
• CAS No: 10127-55-6
• MF: C₁₄H₁₀O₂
• MW: 210.228003978729
• CID: 209914
• PubChem ID: 298903
• Update Time: 2025-04-19

4,5-Phenanthrenediol Chemical and Physical Properties

Names and Identifiers

• 4,5-Phenanthrenediol
• 4,5-Dihydroxy-phenanthren
• 4,5-dihydroxyphenanthrene
• AC1L6TTP
• AC1Q794R
• CTK0I1462
• NSC171268
• phenanthrene-4,5-diol
• NSC-171268
• 10127-55-6
• DTXSID10305619
• SCHEMBL7126508

• Inchi： 1S/C14H10O2/c15-11-5-1-3-9-7-8-10-4-2-6-12(16)14(10)13(9)11/h1-8,15-16H
• InChI Key： TWTDMNQJLRKNLJ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=CC=C3C=CC=C(C3=C21)O

Computed Properties

• Exact Mass: 210.0681
• Monoisotopic Mass: 210.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 475°Cat760mmHg
• Flash Point: 240.3°C
• Refractive Index: 1.794
• PSA: 40.46
• LogP: 3.40420